Cas no 862778-60-7 (tris-NTA)

• Product Name: tris-NTA
• CAS No: 862778-60-7
• MF: C₄₃H₆₈N₈O₂₂
• MW: 1049.04043292999
• CID: 1059346
• PubChem ID: 124202503
• Update Time: 2025-04-20

tris-NTA Chemical and Physical Properties

Names and Identifiers

• tris-NTA
• MS-31897
• HY-D1288A
• 862778-60-7
• CS-0527046
• DA-68357
• (2S)-5-[11-(6-aminohexanoyl)-4,8-bis[(4S)-4-[bis(carboxymethyl)amino]-4-carboxybutanoyl]-1,4,8,11-tetrazacyclotetradec-1-yl]-2-[bis(carboxymethyl)amino]-5-oxopentanoic acid

• Inchi： 1S/C43H68N8O22/c44-13-3-1-2-6-31(52)45-14-4-15-47(33(54)11-8-29(42(70)71)50(24-37(60)61)25-38(62)63)20-21-48(34(55)12-9-30(43(72)73)51(26-39(64)65)27-40(66)67)17-5-16-46(19-18-45)32(53)10-7-28(41(68)69)49(22-35(56)57)23-36(58)59/h28-30H,1-27,44H2,(H,56,57)(H,58,59)(H,60,61)(H,62,63)(H,64,65)(H,66,67)(H,68,69)(H,70,71)(H,72,73)/t28-,29-,30-/m0/s1
• InChI Key： SRHQOOQNBLZULK-DTXPUJKBSA-N
• SMILES： O=C(CC[C@@H](C(=O)O)N(CC(=O)O)CC(=O)O)N1CCN(C(CC[C@@H](C(=O)O)N(CC(=O)O)CC(=O)O)=O)CCCN(C(CCCCCN)=O)CCN(C(CC[C@@H](C(=O)O)N(CC(=O)O)CC(=O)O)=O)CCC1

Computed Properties

• Exact Mass: 1048.44481583g/mol
• Monoisotopic Mass: 1048.44481583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 73
• Rotatable Bond Count: 32
• Complexity: 1910
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -12.9
• Topological Polar Surface Area: 453Ų